![molecular formula C9H9BrO2 B2776805 5-Bromo-6-methoxy-1,3-dihydro-2-benzofuran CAS No. 1781444-68-5](/img/structure/B2776805.png)
5-Bromo-6-methoxy-1,3-dihydro-2-benzofuran
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Overview
Description
“5-Bromo-6-methoxy-1,3-dihydro-2-benzofuran” is an organic compound with the molecular formula C9H9BrO2 and a molecular weight of 229.07 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzofuran ring substituted with a bromo group at the 5-position and a methoxy group at the 6-position .Scientific Research Applications
Pharmacokinetics, Pharmacodynamics, and Toxicology of Psychoactive Substances
- Pharmacokinetics and Toxicology of New Psychoactive Substances (NPS) : Research has indicated that compounds structurally related to benzofurans, such as 2C-B, 4-FA, and other benzofurans, have pharmacological and toxicological profiles similar to amphetamine and MDMA. These substances pose serious health risks, with pharmacokinetics and toxicology largely influenced by their chemical structure, including the benzofuran ring. The review suggests that understanding the pharmacokinetics, pharmacodynamics, and potential toxicological impacts of benzofurans and their derivatives is crucial for mitigating health risks associated with their use (Nugteren-van Lonkhuyzen et al., 2015).
Benzofuran as a Scaffold for Drug Discovery
Antimicrobial Applications of Benzofuran Derivatives : Benzofuran derivatives have been identified as potent scaffolds for developing antimicrobial agents. Their unique structural features and wide array of biological activities make benzofurans promising candidates in drug discovery, particularly in the search for effective antimicrobial agents. This highlights the importance of benzofuran and its derivatives in the development of new therapeutic agents to combat microbial diseases (Hiremathad et al., 2015).
Bioactive Properties of Benzofuran Compounds : Studies on benzofuran compounds have shown strong biological activities including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. Benzofuran compounds, due to their biological activities and potential applications in various fields, have garnered attention from researchers worldwide. This suggests that benzofurans could serve as potential lead compounds for natural drug development (Miao et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Benzofuran derivatives have been shown to have a broad range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives are known to interact with various biological targets, leading to changes in cellular processes . For example, some benzofuran derivatives have been found to inhibit cell growth in various types of cancer cells .
Biochemical Pathways
Benzofuran derivatives are known to interact with a variety of biochemical pathways, leading to a range of downstream effects .
properties
IUPAC Name |
5-bromo-6-methoxy-1,3-dihydro-2-benzofuran |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c1-11-9-3-7-5-12-4-6(7)2-8(9)10/h2-3H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKIDYEGPRMMAFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2COCC2=C1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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